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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of 4-Ethyl-2,4-
dimethylheptane. Due to the limited availability of recent and specific experimental data for
this exact compound, some information, particularly concerning toxicology and applications, is
based on data for structurally related branched alkanes (C11-C15 isoalkanes).

Physicochemical Properties

4-Ethyl-2,4-dimethylheptane is a saturated branched-chain alkane with the molecular formula
C11H24.[1][2] As a chiral compound, it can exist as different stereocisomers. The available data
on its physical properties are summarized below. It is important to note the variability in
reported boiling points, which may be due to differences in experimental conditions or sample

purity.
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Property Value Source(s)
CAS Number 61868-25-5 [11[2]
Molecular Formula Cl1H24 [1]12]
Molecular Weight 156.31 g/mol [1]

o 167-170 °C (332.6-338 °F;
Boiling Point (2]
440.15-443.15 K)

178.9 °C (354 °F; 452.05 K)

170 °C (338 °F; 443.15 K)

Melting Point -26.5 °C (-15.7 °F; 246.65 K) [2]
Density 0.7326 g/cm? at 25 °C [2]
Refractive Index 1.4141 at 20 °C [2]
IUPAC Name 4-Ethyl-2,4-dimethylheptane [1]
SMILES CCcCc(c)(ce)ycc(e)e [1]
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InChl Key [1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of optically active 4-Ethyl-2,4-dimethylheptane was first described by
Streitwieser and Thomson in 1955.[2] The protocol involves a two-step process starting from a
resolved trialkylacetic acid. A generalizable approach for a racemic mixture would follow a
similar pathway, for example, using a Grignard reaction to create the tertiary alcohol precursor
followed by reduction.

Synthesis of Ketone Precursor: 2,4-Dimethyl-4-
ethylheptan-5-one

This protocol is adapted from the work of Streitwieser and Thomson and outlines the synthesis
of the ketone intermediate.[2]
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Reagents and Materials:

e 2,4-dimethyl-2-ethylpentanoyl chloride (or similar acid chloride)

o Diethylcadmium (highly toxic, handle with extreme caution)

o Anhydrous benzene (carcinogen) or a safer alternative solvent like toluene
e Ice

» Sulfuric acid (dilute)

e Sodium bicarbonate solution

e Anhydrous sodium sulfate

o Standard laboratory glassware for air-sensitive reactions

Procedure:

e Preparation of Diethylcadmium: Diethylcadmium is typically prepared by reacting a
cadmium(ll) salt with a Grignard reagent (e.g., ethylmagnesium bromide). This reaction
should be performed under an inert atmosphere (e.g., nitrogen or argon) in an anhydrous
ether solvent.

e Reaction with Acid Chloride: The prepared diethylcadmium solution is cooled in an ice bath.
A solution of 2,4-dimethyl-2-ethylpentanoyl chloride in an anhydrous solvent is added
dropwise with stirring.

e Reaction Quench and Work-up: After the addition is complete, the reaction mixture is stirred
for a specified time (e.g., one hour) at room temperature. The reaction is then carefully
guenched by the slow addition of crushed ice, followed by dilute sulfuric acid to dissolve the
cadmium salts.

o Extraction and Purification: The organic layer is separated, washed with water, sodium
bicarbonate solution, and again with water. The organic layer is then dried over anhydrous
sodium sulfate. The solvent is removed by distillation, and the resulting crude ketone is
purified by fractional distillation under reduced pressure.
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Reduction of Ketone to 4-Ethyl-2,4-dimethylheptane

The steric hindrance around the carbonyl group in 2,4-dimethyl-4-ethylheptan-5-one makes
standard Wolff-Kishner reduction conditions ineffective. A modified, anhydrous procedure is
required.[2]

Reagents and Materials:

2,4-Dimethyl-4-ethylheptan-5-one

Anhydrous hydrazine (toxic and corrosive)

Potassium hydroxide

Decanol (as solvent)

Standard reflux apparatus

Procedure:

Reaction Setup: A solution of potassium hydroxide and anhydrous hydrazine is prepared in
decanol in a round-bottom flask fitted with a reflux condenser.

» Addition of Ketone: The ketone, 2,4-dimethyl-4-ethylheptan-5-one, is added to this solution.
o Reflux: The reaction mixture is heated to reflux for an extended period (e.g., 48 hours).

o Work-up and Purification: After cooling, the reaction mixture is diluted with water and
extracted with a suitable solvent like ether or pentane. The organic extracts are combined,
washed with water, and dried over a suitable drying agent.

 Final Purification: The solvent is removed, and the crude product is purified by fractional
distillation, including a final distillation from metallic potassium or sodium to remove any
remaining impurities.[2]

Toxicology and Safety
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There is no specific toxicological data available for 4-Ethyl-2,4-dimethylheptane. However,
data on a mixture of C11-C15 isoalkanes can be used as a surrogate.[3]

» Acute Toxicity: The acute oral, dermal, and inhalation toxicity of similar C9-C14 aliphatic
hydrocarbons is low.[3]

« Irritation: These hydrocarbon mixtures are not typically skin or eye irritants.[3]
e Sensitization: They are not considered dermal sensitizers.[3]

o Aspiration Hazard: Like other low-viscosity hydrocarbons, 4-Ethyl-2,4-dimethylheptane is
likely an aspiration hazard.[3]

o Genotoxicity and Carcinogenicity: No evidence of genotoxicity, reproductive, or
developmental toxicity has been observed for similar hydrocarbon mixtures.[3]

Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses).

Keep away from heat, sparks, and open flames as it is a flammable liquid.

Avoid ingestion and inhalation.

Applications

Specific applications for 4-Ethyl-2,4-dimethylheptane have not been documented. However,
based on its structure as a branched C11 alkane, its potential applications are in the
formulation of fuels and lubricants.

» Fuel Additives: Branched-chain alkanes are preferred components in gasoline as they have
higher octane ratings and are less prone to premature ignition (knocking) compared to their
linear counterparts.[4][5]

o Lubricants: Higher alkanes are major components of lubricating oils. Their hydrophobic
nature also provides anti-corrosive properties by preventing water from reaching metal
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surfaces.[5][6]

¢ Solvents: Due to their nonpolar nature, liquid alkanes can be used as solvents for other
nonpolar substances.[4]

Visualizations
Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. pubs.acs.org [pubs.acs.org]

e 3. santos.com [santos.com]

e 4. scribd.com [scribd.com]

e 5. longdom.org [longdom.org]

e 6. chem.libretexts.org [chem.libretexts.org]

« To cite this document: BenchChem. [In-Depth Technical Guide: 4-Ethyl-2,4-dimethylheptane
(CAS: 61868-25-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14556577#4-ethyl-2-4-dimethylheptane-cas-number-
61868-25-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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